Cas no 693252-69-6 (Imidazo[1,2-a]pyrazin-3(7H)-one, 2-methyl-7-(phenylmethyl)-)

• Product name: Imidazo[1,2-a]pyrazin-3(7H)-one, 2-methyl-7-(phenylmethyl)-
• CAS No: 693252-69-6
• MF: C₁₄H₁₃N₃O
• MW: 239.27252
• CID: 391924
• PubChem ID: 71374455

Imidazo[1,2-a]pyrazin-3(7H)-one, 2-methyl-7-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyrazin-3(7H)-one, 2-methyl-7-(phenylmethyl)-
• 7-benzyl-2-methylimidazo[1,2-a]pyrazin-3-one
• 693252-69-6
• 7-Benzyl-2-methylimidazo[1,2-a]pyrazin-3(7H)-one
• DTXSID70797233

• Inchi： InChI=1S/C14H13N3O/c1-11-14(18)17-8-7-16(10-13(17)15-11)9-12-5-3-2-4-6-12/h2-8,10H,9H2,1H3
• InChI Key： DYCNFPIOJQMQBP-UHFFFAOYSA-N
• SMILES： CC1=NC2=CN(C=CN2C1=O)CC3=CC=CC=C3

Computed Properties

• Exact Mass: 239.105862047g/mol
• Monoisotopic Mass: 239.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.9Ų